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Compound of Interest

Compound Name: Graveobioside A

Cat. No.: B2433193

FOR IMMEDIATE RELEASE

A Comprehensive Overview of Graveobioside A: Physicochemical Properties, Biological
Activities, and Experimental Protocols

This technical guide provides an in-depth analysis of Graveobioside A, a flavonoid glycoside,
for researchers, scientists, and drug development professionals. This document summarizes its
core chemical data, explores its potential biological activities, and details relevant experimental
methodologies.

Core Data: CAS Number and Molecular Weight

Graveobioside A is a naturally occurring flavonoid found in various plants, including celery
(Apium graveolens).[1][2][3] Key identification and physicochemical properties are summarized
below.

Property Value Reference
CAS Number 506410-53-3 N/A
Molecular Weight 580.49 g/mol N/A
Molecular Formula C26H28015 N/A
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Biological Activities and Signaling Pathways

As a flavonoid, Graveobioside A is anticipated to possess antioxidant and anti-inflammatory
properties, common to this class of phytochemicals.[4][5] Flavonoids are known to exert their
effects through various cellular signaling pathways. While direct experimental evidence for
Graveobioside A is still emerging, the activities of structurally related flavonoids suggest
potential modulation of key inflammatory and oxidative stress pathways, such as NF-kB and
MAPK signaling.[5][6][7][8][9][10][11]

Potential Anti-inflammatory Effects via NF-kB Signaling

The Nuclear Factor-kappa B (NF-kB) signaling pathway is a central regulator of inflammation.
[71[8][9][10][11] In its inactive state, NF-kB is sequestered in the cytoplasm. Upon stimulation
by pro-inflammatory signals, a cascade of events leads to the release of NF-kB and its
translocation to the nucleus, where it induces the expression of inflammatory genes.
Flavonoids have been shown to interfere with this pathway at multiple points.[7][8][9][10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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